Tert-butyl (2-(2-(cyclopropylmethoxy)isonicotinamido)ethyl)carbamate

• IUPAC Name: tert-butyl N-[2-[[2-(cyclopropylmethoxy)pyridine-4-carbonyl]amino]ethyl]carbamate
• InChI: InChI=1S/C17H25N3O4/c1-17(2,3)24-16(22)20-9-8-19-15(21)13-6-7-18-14(10-13)23-11-12-4-5-12/h6-7,10,12H,4-5,8-9,11H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: MSGSNMZPNJZBAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNC(=O)C1=CC(=NC=C1)OCC2CC2
• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol

Description

Tert-butyl (2-(2-(cyclopropylmethoxy)isonicotinamido)ethyl)carbamate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as Boc-isonipecotic acid and is synthesized through a specific method.

Scientific Research Applications

Enantioselective Synthesis

• The compound tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate is highlighted as a crucial intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. This synthesis pathway is significant for the development of antiviral and anticancer nucleoside analogs (Ober et al., 2004).

Photochemical Ring Contraction

• A study on photochemical ring contraction of 2-ethoxypyrrolin-5-ones to cyclopropanone derivatives including tert-butyl N-(1-ethoxycyclopropyl)carbamate explores the potential of using light-induced reactions to create complex carbamate structures useful in organic synthesis (Crockett & Koch, 2003).

Synthesis of Biologically Active Intermediates

• Tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is described as an important intermediate in synthesizing omisertinib (AZD9291), a medication used in cancer treatment. This showcases the compound's role in pharmaceutical synthesis, providing a rapid and efficient method for its production (Zhao et al., 2017).

Spirocyclopropanated Analogues Synthesis

• Research on the conversion of tert-butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate into spirocyclopropanated analogues of the insecticide Thiacloprid demonstrates the compound's utility in agrochemical synthesis. This involves complex synthetic steps, highlighting the adaptability of such carbamates in creating targeted molecules for pest control (Brackmann et al., 2005).

Antiarrhythmic and Hypotensive Activity

• A study evaluating new 1,3-disubstituted ureas and phenyl N-substituted carbamates for their in vivo antiarrhythmic and hypotensive properties identifies specific carbamates, such as 1-tert.-butyl-1-(3-cyclopentyloxy-2-hydroxypropyl)-3-methylurea, with strong hypotensive action. This illustrates the potential medicinal applications of carbamates in cardiovascular therapeutics (Chalina et al., 1998).